Cas no 88404-26-6 (6,7-Dimethoxycoumarin-4-acetic Acid)

• Product name: 6,7-Dimethoxycoumarin-4-acetic Acid
• CAS No: 88404-26-6
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• MDL: MFCD01863011
• CID: 634068
• PubChem ID: 688627

6,7-Dimethoxycoumarin-4-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxycoumarin-4-acetic Acid
• 2-(6,7-dimethoxy-2-oxochromen-4-yl)acetic acid
• 2H-1-Benzopyran-4-acetic acid, 6,7-dimethoxy-2-oxo-
• 6,7-Dimethoxy-4-coumarinylacetic acid
• 6,7-DIMETHOXYCOUMARIN-4-ACETIC ACID,LIGHT TAN SOLID
• ST072861
• J-100100
• AKOS024284121
• FT-0667236
• 2-(6,7-Dimethoxy-2-oxo-2H-chromen-4-yl)aceticacid
• SCHEMBL869935
• 88404-26-6
• MFCD01863011
• DTXSID70350928
• 6,7-Dimethoxy-4-coumarinylacetic acid, BioReagent, suitable for fluorescence, >=98.0% (TLC)
• 2-(6,7-Dimethoxy-2-oxo-2H-chromen-4-yl)acetic acid

• MDL： MFCD01863011
• Inchi： InChI=1S/C13H12O6/c1-17-10-5-8-7(3-12(14)15)4-13(16)19-9(8)6-11(10)18-2/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： UKBVNOUQXDVDDX-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)C(=CC(=O)O2)CC(=O)O)OC

Computed Properties

• Exact Mass: 264.06300
• Monoisotopic Mass: 264.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 0.9

Experimental Properties

• Melting Point: 212-214°C
• Solubility: DMSO: soluble
• PSA: 85.97000
• LogP: 1.43730

6,7-Dimethoxycoumarin-4-acetic Acid Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8

6,7-Dimethoxycoumarin-4-acetic Acid Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%